1-{1-[(2-chloro-6-fluorophenyl)methyl]-1H-1,2,3-triazol-4-yl}methanamine

• IUPAC Name: [1-[(2-chloro-6-fluorophenyl)methyl]triazol-4-yl]methanamine
• InChI: InChI=1S/C10H10ClFN4/c11-9-2-1-3-10(12)8(9)6-16-5-7(4-13)14-15-16/h1-3,5H,4,6,13H2
• InChI Key: RTHUPKSTNXZHMS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)CN2C=C(N=N2)CN)F
• Molecular Formula: C10H10ClFN4
• Molecular Weight: 240.66 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds often involves complex organic reactions. For example, the synthesis of midazolam, a benzodiazepine derivative, has been described using isocyanide reagents. The Sandmeyer reaction, which involves the conversion of an aryl amine to an aryl halide, could potentially be used in the synthesis of such a compound.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name. It contains a 1,2,3-triazole ring, which is a five-membered aromatic ring containing two nitrogen atoms and three carbon atoms. Attached to this ring is a methanamine group and a 2-chloro-6-fluorophenyl group.

Future Directions

The future directions for research on this compound could involve further exploration of its synthesis, characterization, and potential biological activity. Given the activities of structurally similar compounds, it could be of interest in the fields of medicinal chemistry and drug discovery.

Mechanism of Action

Target of Action

AKOS011330802, also known as F2157-1107 or (1-(2-Chloro-6-fluorobenzyl)-1H-1,2,3-triazol-4-yl)methanamine, primarily targets the Voltage-Dependent Anion Channel (VDAC) . VDAC is a key component of the outer mitochondrial membrane and plays a crucial role in regulating mitochondrial functions and cell life and death .

Mode of Action

AKOS011330802 acts as a VDAC inhibitor , reducing channel conductance . In HEK-293 cells, it has been shown to inhibit selenium-induced VDAC oligomerization, cytochrome C release from mitochondria, and apoptosis . This suggests that AKOS011330802 can modulate mitochondrial function and cellular apoptosis through its interaction with VDAC .

Biochemical Pathways

Given its role as a vdac inhibitor, it is likely to impact pathways related tomitochondrial function and apoptosis . VDAC plays a key role in the regulation of mitochondrial metabolite transport and is involved in the release of apoptogenic factors such as cytochrome c .

Result of Action

The primary result of AKOS011330802’s action is the inhibition of VDAC, leading to a reduction in channel conductance . This can result in the modulation of mitochondrial functions and the inhibition of apoptosis in cells . The specific molecular and cellular effects would depend on the context of the cell type and the cellular environment.